Isobutyl hexanoate
Isobutyl hexanoate
Isobutyl hexanoate is a hexanoate ester resulting from the formal condensation of hexanoic acid (caproic acid) with isobutanol. It has a role as a metabolite. It derives from an isobutanol.
2-Methylpropyl hexanoate, also known as isobutyl caproate or fema 2202, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methylpropyl hexanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Methylpropyl hexanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl hexanoate can be biosynthesized from isobutanol. 2-Methylpropyl hexanoate is a sweet, fruity, and green tasting compound that can be found in pepper (spice). This makes 2-methylpropyl hexanoate a potential biomarker for the consumption of this food product.
Isobutyl caproate appears as a liquid. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals.
2-Methylpropyl hexanoate, also known as isobutyl caproate or fema 2202, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methylpropyl hexanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Methylpropyl hexanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl hexanoate can be biosynthesized from isobutanol. 2-Methylpropyl hexanoate is a sweet, fruity, and green tasting compound that can be found in pepper (spice). This makes 2-methylpropyl hexanoate a potential biomarker for the consumption of this food product.
Isobutyl caproate appears as a liquid. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
105-79-3
VCID:
VC0089612
InChI:
InChI=1S/C10H20O2/c1-4-5-6-7-10(11)12-8-9(2)3/h9H,4-8H2,1-3H3
SMILES:
CCCCCC(=O)OCC(C)C
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
Isobutyl hexanoate
CAS No.: 105-79-3
Main Products
VCID: VC0089612
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 105-79-3 |
|---|---|
| Product Name | Isobutyl hexanoate |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | 2-methylpropyl hexanoate |
| Standard InChI | InChI=1S/C10H20O2/c1-4-5-6-7-10(11)12-8-9(2)3/h9H,4-8H2,1-3H3 |
| Standard InChIKey | UXUPPWPIGVTVQI-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCC(C)C |
| Canonical SMILES | CCCCCC(=O)OCC(C)C |
| Density | d 0.86 0.854-0.858 |
| Physical Description | Isobutyl caproate appears as a liquid. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals. clear, colourless to yellowish liquid with a fruity, cocoa odou |
| Description | Isobutyl hexanoate is a hexanoate ester resulting from the formal condensation of hexanoic acid (caproic acid) with isobutanol. It has a role as a metabolite. It derives from an isobutanol. 2-Methylpropyl hexanoate, also known as isobutyl caproate or fema 2202, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methylpropyl hexanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Methylpropyl hexanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl hexanoate can be biosynthesized from isobutanol. 2-Methylpropyl hexanoate is a sweet, fruity, and green tasting compound that can be found in pepper (spice). This makes 2-methylpropyl hexanoate a potential biomarker for the consumption of this food product. Isobutyl caproate appears as a liquid. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals. |
| Solubility | 1 ml in 2 ml 80% alcohol (in ethanol) |
| PubChem Compound | 7775 |
| Last Modified | Nov 11 2021 |
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